Cas no 1564688-28-3 (4-cyclopropyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 4-cyclopropyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 1564688-28-3
• MF: C₈H₁₂ClN₃O₂S
• MW: 249.717779159546
• MDL: MFCD26089240
• CID: 5245200
• PubChem ID: 104018741
• Update Time: 2026-03-08

4-cyclopropyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-sulfonyl chloride, 4-cyclopropyl-5-(1-methylethyl)-
• 4-cyclopropyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride

• MDL： MFCD26089240
• Inchi： 1S/C8H12ClN3O2S/c1-5(2)7-10-11-8(15(9,13)14)12(7)6-3-4-6/h5-6H,3-4H2,1-2H3
• InChI Key： FDFYIQNVVUGGLQ-UHFFFAOYSA-N
• SMILES： N1=C(C(C)C)N(C2CC2)C(S(Cl)(=O)=O)=N1

Additional information on 4-cyclopropyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride

Comprehensive Overview of 4-cyclopropyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 1564688-28-3)

4-cyclopropyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 1564688-28-3) is a specialized sulfonyl chloride derivative with a unique triazole backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity, particularly in the synthesis of sulfonamide derivatives. Its molecular structure combines a cyclopropyl group and an isopropyl moiety, which contribute to its steric and electronic properties, making it a valuable intermediate in modern organic synthesis.

The growing interest in heterocyclic compounds like 1,2,4-triazoles stems from their broad applications in drug discovery and material science. Researchers frequently search for "triazole sulfonyl chloride applications" or "CAS 1564688-28-3 synthesis methods," reflecting the demand for efficient synthetic routes and functionalization strategies. This compound’s sulfonyl chloride group is highly reactive, enabling facile nucleophilic substitutions, which are critical for constructing complex molecules in medicinal chemistry.

In the context of green chemistry, the optimization of 4-cyclopropyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride synthesis has become a focal point. Queries such as "sustainable synthesis of triazole sulfonyl chlorides" highlight the industry’s shift toward environmentally friendly protocols. Recent advancements in catalytic methods and solvent-free reactions have improved the efficiency of producing this compound while minimizing waste, aligning with global sustainability goals.

The compound’s role in crop protection and agrochemical development is another area of exploration. Its triazole core is a common pharmacophore in fungicides and herbicides, driving searches like "triazole sulfonyl chloride in agriculture." Researchers are investigating its potential as a precursor for novel bioactive agents, leveraging its ability to modulate enzyme activity in pests and pathogens. This aligns with the increasing demand for high-efficacy, low-residue agrochemicals.

From a pharmaceutical perspective, 4-cyclopropyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride is a key building block for small-molecule drugs. Its structural features are conducive to designing enzyme inhibitors and receptor modulators, addressing targets in oncology, infectious diseases, and metabolic disorders. Popular search terms like "triazole sulfonamides in drug design" underscore its relevance in modern therapeutics. Recent studies have explored its utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development.

Analytical characterization of this compound is equally critical. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis are routinely employed to ensure quality. Queries like "CAS 1564688-28-3 analytical data" reflect the need for reliable reference standards in research and industrial applications. Proper handling and storage under anhydrous conditions are essential to maintain its stability, given the sensitivity of the sulfonyl chloride group to hydrolysis.

In summary, 4-cyclopropyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 1564688-28-3) is a multifaceted compound with significant implications across pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity continue to inspire innovation, addressing contemporary challenges in synthetic chemistry and applied research. As interest grows in tailored heterocycles and sustainable synthesis, this compound remains at the forefront of scientific exploration.